Cas no 29955-01-9 (PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL-)

• Product Name: PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL-
• CAS No: 29955-01-9
• MF: C₂₁H₂₂P₂
• MW: 336.346907138824
• CID: 3490326
• PubChem ID: 3362119
• Update Time: 2025-06-11

PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL- Chemical and Physical Properties

Names and Identifiers

• PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL-
• [2-(diphenylphosphino)ethyl]methylphenylphosphine
• starbld0024041
• (2-(Diphenylphosphanyl)ethyl)(methyl)(phenyl)phosphane
• 29955-01-9

• Inchi： 1S/C21H22P2/c1-22(19-11-5-2-6-12-19)17-18-23(20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17-18H2,1H3
• InChI Key： BUFINKVBRXCLBF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CCP(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 336.11967470g/mol
• Monoisotopic Mass: 336.11967470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL-

PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL- (CAS No. 29955-01-9): An Overview of Its Structure, Properties, and Applications

PHOSPHINE, [2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL- (CAS No. 29955-01-9) is a complex organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, also known as 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE, is characterized by its unique molecular structure and versatile chemical properties. In this article, we will delve into the structural details, physical and chemical properties, and the diverse applications of this compound in various scientific and industrial contexts.

Molecular Structure and Synthesis

The molecular structure of 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE (CAS No. 29955-01-9) is defined by its phosphorus atom bonded to a methylphenyl group and a 2-(diphenylphosphino)ethyl group. The phosphorus atom in this compound is trivalent, which contributes to its high reactivity and coordination ability. The synthesis of this compound typically involves the reaction of diphenylphosphine with an appropriate organometallic reagent followed by functionalization to introduce the methylphenyl group.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the use of hazardous reagents but also minimizes waste generation, aligning with the principles of green chemistry.

Physical and Chemical Properties

2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE exhibits several notable physical and chemical properties that make it a valuable reagent in various applications. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, toluene, and ethyl acetate but is insoluble in water.

The chemical properties of 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE are primarily governed by its phosphorus atom. The trivalent phosphorus can act as a Lewis base or ligand, forming stable complexes with transition metals. This property makes it an excellent ligand for homogeneous catalysis, particularly in reactions such as hydrogenation, hydroformylation, and cross-coupling reactions.

Applications in Catalysis

The unique coordination ability of 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE has made it a popular choice for designing highly active and selective catalysts. In hydrogenation reactions, this phosphine ligand can enhance the activity and selectivity of palladium-based catalysts by stabilizing specific intermediates. A recent study published in Angewandte Chemie demonstrated that a palladium complex containing this ligand achieved nearly 100% conversion and selectivity in the hydrogenation of unsaturated ketones under mild conditions.

Beyond hydrogenation, 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPHINE has also shown promise in other catalytic processes. For example, it has been used to develop efficient catalysts for Suzuki-Miyaura cross-coupling reactions, which are crucial for synthesizing biologically active molecules such as pharmaceuticals and agrochemicals. The high stability and tunable electronic properties of this ligand allow for fine-tuning of catalyst performance to meet specific reaction requirements.

Applications in Materials Science

In addition to its role in catalysis, 2-(DIPHENYLPHOSPHINO)ETHYL]METHYLPHENYL PHOSPhine has found applications in materials science, particularly in the development of functional materials with unique optical and electronic properties. One notable application is in the synthesis of phosphorescent materials for organic light-emitting diodes (OLEDs). The phosphine ligand can be incorporated into iridium complexes to enhance their phosphorescence efficiency and stability.

A study published in Advanced Materials highlighted the use of iridium complexes containing this ligand as dopants in OLED devices. The resulting devices exhibited high luminous efficiency and long operational lifetimes, making them suitable for various display technologies. The ability to fine-tune the electronic properties of these complexes through ligand modification offers exciting opportunities for developing next-generation OLED materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-(DIPHENYLPPhosPhino)ethyl)methylphenyl phosphine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors.

In conclusion, PPhosPhine, [(diphenylphosphino)EThyl]methylphenyl- (CAS No. 29955-01-9) is a versatile organophosphorus compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique molecular structure and chemical properties make it an invaluable reagent for researchers and industrial chemists alike. As ongoing research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.